Cas no 1609642-24-1 (1-(2,4-dihydroxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,4-dihydroxyphenyl)prop-2-en-1-one
• CAS No: 1609642-24-1
• Molecular Formula: C₉H₈O₃
• Molecular Weight: 164.158022880554
• CID: 5826810
• PubChem ID: 53661657

1-(2,4-dihydroxyphenyl)prop-2-en-1-one Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-
• 1-(2,4-dihydroxyphenyl)prop-2-en-1-one
• EN300-1735655
• SCHEMBL11139626
• 1609642-24-1
• ATRVFQRPUDSNCA-UHFFFAOYSA-N

• InChIKey： ATRVFQRPUDSNCA-UHFFFAOYSA-N
• Inchi： 1S/C9H8O3/c1-2-8(11)7-4-3-6(10)5-9(7)12/h2-5,10,12H,1H2
• SMILES： C(C1=CC=C(O)C=C1O)(=O)C=C

Computed Properties

• Exact Mass: 164.047344113g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.047344113g/mol
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 333.5±25.0 °C(Predicted)
• pka: 7.52±0.35(Predicted)
• Density: 1.268±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols